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Compound of Interest

3-Hydroxyadamantan-1-yl
Compound Name:
methacrylate

Cat. No.: B038664

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety data for the handling of 3-
Hydroxyadamantan-1-yl methacrylate (CAS No. 115372-36-6). The information is compiled
from safety data sheets and chemical supplier information to ensure safe laboratory practices.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Hydroxyadamantan-1-yl
methacrylate is presented in the table below. These properties are essential for understanding
its behavior under various laboratory conditions.
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Property Value Source(s)

Molecular Formula C14H2003 [1112]

Molecular Weight 236.31 g/mol [1]

Appearance White to almost white crystal or BI415]
powder

Melting Point 89.0t0 93.0 °C [1112][5]

Boiling Point 329 °C [1][2]

Density 1.17-1.2 g/lcm3 [11[3]

Flash Point 133 °C [1]12]

Solubility Soluble in Methanol [1]

Health Hazard Information

3-Hydroxyadamantan-1-yl methacrylate is classified as a hazardous substance. The primary
hazards are skin and eye irritation.

Hazard

. GHS Pictogram Signal Word Hazard Statements

Classification

Skin Irritation _ H315: Causes skin
GHSO07 Warning S

(Category 2) irritation

Serious Eye Irritation ) H319: Causes serious
GHSO07 Warning o

(Category 2) eye irritation

Potential Health Effects:

o Eye Contact: Causes serious eye irritation. Symptoms may include redness, pain, and
watering.[4]

o Skin Contact: Causes skin irritation.[4] May cause an allergic skin reaction.[6] Symptoms can
include redness, itching, and inflammation.[6]
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e Inhalation: May cause respiratory irritation.
e Ingestion: May be harmful if swallowed.

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize risks.

Personal Protective Equipment (PPE):

e Eye Protection: Chemical safety goggles or a face shield are mandatory.[4][7]
e Hand Protection: Wear protective gloves.[4][7]
o Skin and Body Protection: Wear suitable protective clothing and safety shoes.[4][7]

» Respiratory Protection: In case of inadequate ventilation or dust generation, use a dust
respirator.[4][7]

Handling Procedures:

» Ensure good ventilation of the work station.[7]

» Avoid contact with skin, eyes, and clothing.[4][7]

e Do not breathe dust, fumes, mist, spray, or vapors.[6][7]
» Wash hands and face thoroughly after handling.[4]

o Contaminated work clothing should not be allowed out of the workplace and should be
washed before reuse.[6]

Storage Conditions:

o Keep container tightly closed.[4]
o Store in a cool, dark, and dry place.[1][4]

o Store away from incompatible materials such as oxidizing agents.[4]
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e Polymerization may occur due to heat, light, or contact with polymerization initiators.[4]

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Immediately flush eyes thoroughly with water for

at least 15 minutes.[7] Remove contact lenses,
Eye Contact i . o

if present and easy to do. Continue rinsing.[4][7]

Get medical advice/attention.[4][7]

Wash with plenty of soap and water.[7] If skin

) irritation occurs, get medical advice or attention.
Skin Contact ) ] ]
[4] Take off contaminated clothing and wash it

before reuse.[4]

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

Inhalation o o )
artificial respiration. Get medical
advice/attention.[7]
) Rinse mouth. Get medical advice/attention if you
Ingestion

feel unwell.[4]

Spill and Disposal Considerations

o Spill Response: Evacuate the area.[6] For containment, stop the leak if it is safe to do so.[7]
Absorb with appropriate material.[7] For large spills, cover drains and build dikes to prevent
entry into sewer systems or bodies of water.[6]

» Disposal: Dispose of contents and container in accordance with applicable local, regional,
national, and international regulations.[6]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 3-Hydroxyadamantan-1-yl
methacrylate are not publicly available in the referenced safety data sheets. The hazard
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classifications provided are based on standardized testing methodologies required by
regulatory bodies. These studies are typically conducted by the manufacturer and are often
proprietary.

The general principles of toxicology testing involve assessing the substance's effects on
biological systems through in vitro and in vivo studies. For skin and eye irritation, standardized
tests like the Draize test or alternative in vitro methods are commonly employed.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 3-
Hydroxyadamantan-1-yl methacrylate in a laboratory setting.
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Caption: Safe handling workflow for 3-Hydroxyadamantan-1-yl methacrylate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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hydroxyadamantan-1-yl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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